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Compound of Interest

Methyl 5-chloro-2-
Compound Name: o
methoxynicotinate

cat. No.: B1317250

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 5-chloro-2-
methoxynicotinate, a key chemical intermediate. It details its chemical identity, physical and
chemical properties, and its synthesis. This document is intended to serve as a valuable
resource for professionals in research and development.

Chemical Identity

IUPAC Name: Methyl 5-chloro-2-methoxypyridine-3-carboxylate

Synonyms:

Methyl 5-chloro-2-methoxy-3-pyridinecarboxylate[1]

5-Chloro-2-methoxy-3-(methoxycarbonyl)pyridine[2]

Methyl 5-Chloro-2-methoxypyridine-3-carboxylate[2]

5-Chloro-2-methoxy-3-pyridinecarboxylic acid methyl ester[2]

3-Pyridinecarboxylic acid, 5-chloro-2-methoxy-, methyl ester[2]

Quantitative Data
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The following table summarizes the known quantitative data for Methyl 5-chloro-2-
methoxynicotinate. This data is essential for its application in chemical synthesis and

analysis.
Property Value Source
Molecular Formula CsHsCINOs3 [2]
Molecular Weight 201.61 g/mol [2]
Physical Form Solid [2]
Purity Typically =98% [2]
CAS Number 82060-51-3 [2]

Note: Detailed information on properties such as melting point, boiling point, and solubility is
not readily available in publicly accessible literature.

Experimental Protocols
Synthesis of Methyl 5-chloro-2-methoxynicotinate

While a detailed, step-by-step experimental protocol for the synthesis of Methyl 5-chloro-2-
methoxynicotinate is not widely published, the established synthetic route originates from 2-
Methoxynicotinic acid.[3] The overall transformation involves two key steps: chlorination of the
pyridine ring at the 5-position and esterification of the carboxylic acid.

General Synthetic Approach:

o Chlorination of 2-Methoxynicotinic Acid: The first step involves the regioselective chlorination
of 2-methoxynicotinic acid at the 5-position to yield 5-chloro-2-methoxynicotinic acid. This is
a crucial step to introduce the chloro-substituent onto the pyridine ring.

o Esterification: The resulting 5-chloro-2-methoxynicotinic acid is then subjected to
esterification to form the final product, Methyl 5-chloro-2-methoxynicotinate. This is
typically achieved by reacting the carboxylic acid with methanol in the presence of an acid
catalyst.
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Logical Relationships in Synthesis

The following diagram illustrates the logical workflow for the synthesis of Methyl 5-chloro-2-
methoxynicotinate from its precursor.
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Caption: Synthetic pathway of Methyl 5-chloro-2-methoxynicotinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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